![molecular formula C17H21N3O2 B7637979 3-[2-(Azepan-1-yl)-2-oxoethyl]-2-methylquinazolin-4-one](/img/structure/B7637979.png)
3-[2-(Azepan-1-yl)-2-oxoethyl]-2-methylquinazolin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[2-(Azepan-1-yl)-2-oxoethyl]-2-methylquinazolin-4-one is a synthetic compound that belongs to the quinazolinone class of compounds. It is a potent inhibitor of the enzyme poly(ADP-ribose) polymerase (PARP), which is involved in DNA repair. This compound has gained significant attention in the scientific community due to its potential applications in cancer treatment and other diseases.
Mechanism of Action
The mechanism of action of 3-[2-(Azepan-1-yl)-2-oxoethyl]-2-methylquinazolin-4-one involves the inhibition of this compound enzymes. This compound enzymes are involved in DNA repair mechanisms, and their inhibition can lead to DNA damage and cell death in cancer cells that have defects in DNA repair. This compound has also been shown to have anti-inflammatory effects and can reduce oxidative stress.
Biochemical and physiological effects:
This compound has been shown to have potent anticancer effects in preclinical studies. It has also been shown to have anti-inflammatory and antioxidant effects, which may be beneficial in the treatment of neurodegenerative diseases. This compound has also been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and low toxicity.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-[2-(Azepan-1-yl)-2-oxoethyl]-2-methylquinazolin-4-one in lab experiments is its potency as a this compound inhibitor. This compound has been shown to be more potent than other this compound inhibitors, such as olaparib. However, one of the limitations of using this compound is its low solubility, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for research on 3-[2-(Azepan-1-yl)-2-oxoethyl]-2-methylquinazolin-4-one. One area of research is the development of new formulations of this compound that can improve its solubility and bioavailability. Another area of research is the identification of biomarkers that can predict the response to this compound inhibitors, such as this compound, in cancer patients. Additionally, there is ongoing research on the potential applications of this compound in other diseases, such as inflammatory bowel disease and stroke.
Synthesis Methods
The synthesis of 3-[2-(Azepan-1-yl)-2-oxoethyl]-2-methylquinazolin-4-one involves the reaction of 2-methyl-4-quinazolinone with 1-azepan-1-yl-2-bromoethanone in the presence of a base. The resulting product is then purified and characterized using various analytical techniques.
Scientific Research Applications
3-[2-(Azepan-1-yl)-2-oxoethyl]-2-methylquinazolin-4-one has been extensively studied for its potential applications in cancer treatment. This compound inhibitors, such as this compound, have been shown to be effective in treating cancers that have defects in DNA repair mechanisms, such as BRCA1/2-mutated cancers. This compound has also been studied for its potential applications in neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
3-[2-(azepan-1-yl)-2-oxoethyl]-2-methylquinazolin-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N3O2/c1-13-18-15-9-5-4-8-14(15)17(22)20(13)12-16(21)19-10-6-2-3-7-11-19/h4-5,8-9H,2-3,6-7,10-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNQAMTQBRVLTPA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=CC=CC=C2C(=O)N1CC(=O)N3CCCCCC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.